Cas no 1356019-51-6 (Bis Valacyclovir (~90%))

Bis Valacyclovir (~90%) is a high-purity intermediate used in the synthesis of valacyclovir, an antiviral prodrug. Its key advantage lies in its consistent purity level of approximately 90%, ensuring reliable performance in downstream pharmaceutical applications. This compound is particularly valuable for research and development processes, where precise chemical composition is critical. Its stability under standard storage conditions further enhances its utility in laboratory and industrial settings. Bis Valacyclovir (~90%) is commonly employed in the preparation of antiviral formulations, contributing to the efficient production of active pharmaceutical ingredients (APIs). The product is suitable for use under controlled conditions, adhering to industry standards for quality and safety.

Bis Valacyclovir (~90%) structure

Product Name:Bis Valacyclovir (~90%)

CAS No:1356019-51-6

MF:C₂₇H₄₀N₁₂O₈

MW:660.682104110718

CID:1059329

PubChem ID:135565211

Update Time:2025-06-09

Bis Valacyclovir (~90%) Chemical and Physical Properties

Names and Identifiers

- Bis Valacyclovir
- 2-[[2-[[[9-[2-[(2S)-2-amino-3-methylbutanoyl]oxyethoxymethyl]-6-oxo-3H-purin-2-yl]amino]methylamino]-6-oxo-3H-purin-9-yl]methoxy]ethyl (2S)-2-amino-3-methylbutanoate
- 2,2′-[Methylenebis[imino(6-oxo-1,6,dihydro-9H-purine-2,9-diyl)methyleneoxy]]diethyl di(L-valinate)
- Bis Valacyclovir (~90%)
- 2,2'-(Methylenebis(imino(6-oxo-1,6-dihydro-9H-purine-9,2-diyl)methyleneoxy))diethyl di(L-valinate)
- Valaciclovir hydrochloride, anhydrous impurity P [EP]
- VALACICLOVIR HYDROCHLORIDE HYDRATE IMPURITY P [EP IMPURITY]
- K43K3TFO2C
- VALACYCLOVIR HYDROCHLORIDE, BIS VALACYCLOVIR- [USP IMPURITY]
- 2-[[2-[[[9-[2-[(2S)-2-amino-3-methylbutanoyl]oxyethoxymethyl]-6-oxo-1H-purin-2-yl]amino]methylamino]-6-oxo-1H-purin-9-yl]methoxy]ethyl (2S)-2-amino-3-methylbutanoate
- Valaciclovir impurity P
- DTXSID50159476
- Q27281930
- Valacyclovir hydrochloride, bis valacyclovir- [USP]
- VALACICLOVIR HYDROCHLORIDE, ANHYDROUS IMPURITY P [EP IMPURITY]
- UNII-K43K3TFO2C
- 2-[[2-[[[9-[2-[(2S)-2-Amino-3-methylbutanoyl]oxyethoxymethyl]-6-oxo-1H-purin-2-yl]amino]methylamino]-6-oxo-1H-purin-9-yl]methoxy]ethyl (2S)-2-amino-3-methylbutanoate; 2,2'-[Methylenebis[imino(6-oxo-1,6-dihydro-9H-purine-9,2-diyl)methyleneoxy]]diethyl Di(L-valinate); Bis-Valaciclovir; Bis-Valacyclovir
- 1356019-51-6
- VALACYCLOVIR HYDROCHLORIDE, BIS VALACYCLOVIR-(USP IMPURITY)
- Valaciclovir hydrochloride, anhydrous impurity P
- 2-((2-(((9-(2-((2S)-2-amino-3-methylbutanoyl)oxyethoxymethyl)-6-oxo-1H-purin-2-yl)amino)methylamino)-6-oxo-1H-purin-9-yl)methoxy)ethyl (2S)-2-amino-3-methylbutanoate
- DTXCID6081967
- VALACICLOVIR HYDROCHLORIDE, ANHYDROUS IMPURITY P (EP IMPURITY)
- Valacyclovir hydrochloride, bis valacyclovir-[USP]
- Valacyclovir hydrochloride, bis valacyclovir-(USP)
- VALACICLOVIR HYDROCHLORIDE HYDRATE IMPURITY P (EP IMPURITY)
- VALACYCLOVIR HYDROCHLORIDE, BIS VALACYCLOVIR-[USP IMPURITY]
- Inchi： 1S/C27H40N12O8/c1-14(2)16(28)24(42)46-7-5-44-12-38-10-32-18-20(38)34-26(36-22(18)40)30-9-31-27-35-21-19(23(41)37-27)33-11-39(21)13-45-6-8-47-25(43)17(29)15(3)4/h10-11,14-17H,5-9,12-13,28-29H2,1-4H3,(H2,30,34,36,40)(H2,31,35,37,41)/t16-,17-/m0/s1
- InChI Key： WLNNOXICHLWLAK-IRXDYDNUSA-N
- SMILES： O(CCOCN1C=NC2C(NC(=NC1=2)NCNC1NC(C2=C(N=1)N(C=N2)COCCOC([C@H](C(C)C)N)=O)=O)=O)C([C@H](C(C)C)N)=O

Computed Properties

Exact Mass: 660.30900
Monoisotopic Mass: 660.30920628g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 47
Rotatable Bond Count: 20
Complexity: 1100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 266Å²

Experimental Properties

PSA: 281.28000
LogP: 0.10430

Bis Valacyclovir (~90%) Security Information

Storage Condition：−20°C

Bis Valacyclovir (~90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001662	Valaciclovir impurity P	1356019-51-6	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
TRC	B588950-1mg	Bis Valacyclovir (~90%)	1356019-51-6		1mg	$ 351.00	2023-09-08
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001662		1356019-51-6			￥2272.23	2023-01-13
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